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Compound of Interest

Compound Name: 2-Ethyl-1h-indene

Cat. No.: B105611

This guide provides immediate and essential safety protocols, operational plans, and disposal
procedures for the handling of 2-Ethyl-1H-indene in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
laboratory practices.

Hazard Summary

2-Ethyl-1H-indene is classified as a flammable liquid and vapor. It may be fatal if swallowed
and enters the airways. Inhalation of vapors may cause drowsiness and dizziness. It is crucial
to handle this chemical with appropriate personal protective equipment in a well-ventilated
area, away from ignition sources.

Quantitative Data Summary

While specific occupational exposure limits for 2-Ethyl-1H-indene have not been established,
data for the closely related compound, Indene, can provide guidance.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b105611?utm_src=pdf-interest
https://www.benchchem.com/product/b105611?utm_src=pdf-body
https://www.benchchem.com/product/b105611?utm_src=pdf-body
https://www.benchchem.com/product/b105611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Value Source | Note

Occupational Exposure Limits

(as Indene)

NIOSH REL TWA 10 ppm (45 mg/m?) [1]
OSHA PEL TWA 10 ppm (45 mg/m3) [2]
ACGIH TLV TWA 10 ppm [1]

Glove Compatibility

o Suitable for incidental splash
Nitrile Gloves _ [31[4]
protection.

Recommended for prolonged
Butyl or Viton Gloves contact or immersion with 31516171

aromatic hydrocarbons.

Flammability

Flash Point 173°F (for Indene) [1]
FO03 / FOO5 (as a flammable

EPA Hazardous Waste Code [8]

liquid)

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 2-Ethyl-1H-
indene.

Engineering Controls and Preparation

e Ventilation: All handling of 2-Ethyl-1H-indene must be conducted in a certified chemical
fume hood to minimize the inhalation of vapors.

« Ignition Sources: Ensure the work area is free of open flames, sparks, and hot surfaces. Use
spark-proof tools and explosion-proof equipment.[5]

 Static Discharge: Ground and bond all containers and receiving equipment during transfer to
prevent static discharge.[5]
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o Emergency Equipment: An emergency eyewash station and safety shower must be readily

accessible. A Class B fire extinguisher should be available in the immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory.

PPE Category Item

Specifications and Usage

Safety Goggles and Face

Eye and Face Protection )
Shield

Chemical splash goggles are
required. A face shield must be
worn over goggles when there
is a significant risk of

splashing.

Hand Protection Chemical-Resistant Gloves

For incidental contact, nitrile
gloves (minimum 4mil
thickness) are acceptable. For
direct or prolonged contact,
butyl or Viton gloves are
recommended. Always inspect
gloves for degradation or

punctures before use.

Flame-Retardant Laboratory

Body Protection
Coat

A flame-retardant lab coat
should be worn. For larger
quantities or tasks with a high
splash potential, a chemical-
resistant apron over the lab

coat is advised.

) ] Not typically required when
Respiratory Protection ]
handled in a fume hood.

If vapors are generated
outside of a fume hood, a
NIOSH-approved respirator
with organic vapor cartridges is

necessary.

Experimental Procedure
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» Transporting: Use secondary containment, such as a bottle carrier, when transporting glass
containers of 2-Ethyl-1H-indene.

» Dispensing: When transferring from a larger container, ensure proper grounding and
bonding. Pour slowly to minimize splashing and vapor generation.

» Heating: Do not heat 2-Ethyl-1H-indene with an open flame. Use a heating mantle, steam
bath, or oil bath.[5]

Spill Response

o Small Spills (inside a fume hood):
o Alert personnel in the immediate area.
o Wear appropriate PPE.
o Contain the spill with an absorbent material (e.qg., vermiculite, sand).

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Clean the spill area with soap and water.
o Large Spills (or any spill outside a fume hood):

Evacuate the immediate area.

o

[¢]

Alert others and activate the fire alarm if necessary.

[¢]

Contact the institution's environmental health and safety (EHS) department.

[e]

Prevent the spill from entering drains.

Disposal Plan: Step-by-Step Guide

Proper disposal of 2-Ethyl-1H-indene and associated waste is critical to ensure environmental
protection and regulatory compliance.
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Waste Segregation and Collection

o Chemical Waste: Collect all unused 2-Ethyl-1H-indene and solutions containing it in a
dedicated, properly labeled hazardous waste container. The container must be compatible
with the chemical (e.g., the original container or a designated solvent waste container).[9]

o Contaminated Materials: All materials that have come into contact with 2-Ethyl-1H-indene,
such as gloves, absorbent pads, and pipette tips, must be disposed of as hazardous waste.

o Empty Containers: Do not reuse empty containers. Triple-rinse the container with a suitable
solvent (e.g., acetone or ethanol). Collect the rinsate as hazardous waste. Deface the
original label and dispose of the container as directed by your institution's EHS guidelines.
[10]

Waste Container Management

o Labeling: All hazardous waste containers must be clearly labeled with the words
"HAZARDOUS WASTE," the full chemical name ("2-Ethyl-1H-indene"), and the approximate
concentration.[9]

o Storage: Keep waste containers tightly sealed except when adding waste. Store containers
in a designated satellite accumulation area (SAA) that is at or near the point of generation
and under the control of the operator.[9] The SAA should be in a well-ventilated area, away
from ignition sources and incompatible materials.

Waste Disposal Request

o Follow your institution's procedures for requesting a hazardous waste pickup from the EHS
department. Do not dispose of 2-Ethyl-1H-indene down the drain or in the regular trash.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Ethyl-1H-indene.
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Start: Obtain 2-Ethyl-1H-indene

Preparation:
- Verify Fume Hood Operation
- Remove Ignition Sources
- Prepare Spill Kit

Y

Don Personal Protective Equipment (PPE):
- Safety Goggles & Face Shield
- Flame-Retardant Lab Coat
- Chemical-Resistant Gloves

A

Chemical Handling in Fume Hood:
- Ground and Bond Containers
- Dispense and Use Chemical

I

Execute Spill Response Protocol

\

Waste Collection:
- Segregate Liquid and Solid Waste
- Use Labeled, Sealed Containers

A

Decontamination:
- Clean Work Area
- Triple-Rinse Empty Containers

\

Proper PPE Removal and Disposal

A

Store Hazardous Waste in SAA

\

Request Waste Pickup from EHS

End: Complete Documentation

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2-Ethyl-1H-indene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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